Cas no 49660-96-0 (1-BUTANONE, 1-(4-FLUOROPHENYL)-2-METHYL-)
49660-96-0 structure
Product Name:1-BUTANONE, 1-(4-FLUOROPHENYL)-2-METHYL-
CAS No:49660-96-0
MF:C11H13FO
MW:180.218726873398
CID:3199975
Update Time:2025-03-26
1-BUTANONE, 1-(4-FLUOROPHENYL)-2-METHYL- Chemical and Physical Properties
Names and Identifiers
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- 1-BUTANONE, 1-(4-FLUOROPHENYL)-2-METHYL-
- 1-(4-Fluorophenyl)-2-methyl-1-butanone
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- Inchi: 1S/C11H13FO/c1-3-8(2)11(13)9-4-6-10(12)7-5-9/h4-8H,3H2,1-2H3
- InChI Key: ZXOUVAPVBSWUDF-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(F)C=C1)(=O)C(C)CC
Experimental Properties
- Density: 1.029±0.06 g/cm3(Predicted)
- Boiling Point: 246.6±13.0 °C(Predicted)
1-BUTANONE, 1-(4-FLUOROPHENYL)-2-METHYL- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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